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Compound of Interest

Compound Name: Carnitine Chloride

Cat. No.: B196141 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carnitine chloride, the salt form of L-carnitine, is a quaternary ammonium compound essential

for cellular energy metabolism.[1] Synthesized endogenously from the amino acids lysine and

methionine, it plays a pivotal role in the transport of long-chain fatty acids across the inner

mitochondrial membrane, a critical step for their subsequent β-oxidation and energy

production.[2][3] This document provides an in-depth overview of the biochemical

characteristics of carnitine chloride, tailored for researchers, scientists, and professionals in

drug development. It delves into its physicochemical properties, metabolic functions,

involvement in signaling pathways, and relevant experimental protocols.

Physicochemical Properties of Carnitine Chloride
A thorough understanding of the physicochemical properties of carnitine chloride is

fundamental for its application in research and drug development. These properties influence

its solubility, stability, and bioavailability.
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Property Value Reference

Molecular Formula C₇H₁₆ClNO₃ [4]

Molecular Weight 197.66 g/mol [4]

Appearance Crystalline solid

Melting Point 142 °C

Water Solubility Soluble

Stability

Stable under normal

temperatures and pressures;

Hygroscopic

Core Metabolic Function: The Carnitine Shuttle
The primary and most well-understood function of carnitine is its role as a carrier molecule in

the transport of long-chain fatty acids from the cytoplasm into the mitochondrial matrix. This

process, known as the carnitine shuttle, is indispensable for fatty acid oxidation.

The shuttle involves a series of enzymatic steps:

Activation of Fatty Acids: In the cytoplasm, long-chain fatty acids are first activated by

conversion to their coenzyme A (CoA) esters, a reaction catalyzed by acyl-CoA synthetase.

Formation of Acylcarnitine: The acyl-CoA is then esterified with carnitine to form

acylcarnitine. This reaction is catalyzed by Carnitine Palmitoyltransferase I (CPT-I), an

enzyme located on the outer mitochondrial membrane. This is the rate-limiting step in fatty

acid oxidation.

Translocation across the Inner Mitochondrial Membrane: Acylcarnitine is transported across

the inner mitochondrial membrane into the mitochondrial matrix by the enzyme carnitine-

acylcarnitine translocase (CACT).

Regeneration of Acyl-CoA: Within the mitochondrial matrix, Carnitine Palmitoyltransferase II

(CPT-II), located on the inner mitochondrial membrane, catalyzes the reverse reaction,

transferring the acyl group from carnitine back to CoA to reform acyl-CoA.
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β-Oxidation: The regenerated acyl-CoA is then available to enter the β-oxidation pathway,

leading to the production of acetyl-CoA, which subsequently enters the citric acid cycle for

ATP generation.

The Carnitine Shuttle Workflow
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Sample Preparation

HPLC Analysis

Serum Sample

Protein Precipitation
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Derivatization
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Preparation

Total CPT Activity

CPT-II Activity

Calculation
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Prepare Reaction Mixture
(Buffer, DTNB, BSA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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